molecular formula C11H17FN2O B8287466 3-[(2-Amino-1-(4-fluorophenyl)ethyl)amino]-1-propanol

3-[(2-Amino-1-(4-fluorophenyl)ethyl)amino]-1-propanol

Cat. No. B8287466
M. Wt: 212.26 g/mol
InChI Key: KLNSXISYAPFOBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[(2-Amino-1-(4-fluorophenyl)ethyl)amino]-1-propanol is a useful research compound. Its molecular formula is C11H17FN2O and its molecular weight is 212.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-[(2-Amino-1-(4-fluorophenyl)ethyl)amino]-1-propanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[(2-Amino-1-(4-fluorophenyl)ethyl)amino]-1-propanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-[(2-Amino-1-(4-fluorophenyl)ethyl)amino]-1-propanol

Molecular Formula

C11H17FN2O

Molecular Weight

212.26 g/mol

IUPAC Name

3-[[2-amino-1-(4-fluorophenyl)ethyl]amino]propan-1-ol

InChI

InChI=1S/C11H17FN2O/c12-10-4-2-9(3-5-10)11(8-13)14-6-1-7-15/h2-5,11,14-15H,1,6-8,13H2

InChI Key

KLNSXISYAPFOBZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(CN)NCCCO)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Prepare a suspension of lithium aluminum hydride in 1.0 liter of cold (-10° C.) ethyl ether with stirring. Add to the suspension a solution of 50 g of 4-fluoro-α-[(3-hydroxypropyl)amino]benzeneacetonitrile in 500 ml of ether and 100 ml of tetrahydrofuran under nitrogen. Stir the reaction mixture for five (5) hours at 0° C. then overnight at room temperature. Cool the reaction mixture to 0° C. and treat dropwise with 38 ml of water followed by 38 ml of 15% sodium hydroxide solution and 70 ml of water. Stir the reaction mixture for one-half hour, filter and concentrate to a solid. Extract the filter cake with methylene chloride several times and concentrate the filtrate to a residue. Crystallize the residues from isopropyl ether to obtain thereby the title product melting 110°-112° C.
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